Cas no 1261623-19-1 (4-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 4-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261623-19-1
• MF: C₁₄H₈ClF₃O₃
• MW: 316.659733772278
• MDL: MFCD18322419
• CID: 2761279
• PubChem ID: 53228244
• Update Time: 2025-04-21

4-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• 1261623-19-1
• 4-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95%
• 5-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid
• MFCD18322419
• DTXSID20691777
• 4-Chloro-2-(3-trifluoromethoxyphenyl)benzoic acid

• MDL： MFCD18322419
• Inchi： 1S/C14H8ClF3O3/c15-9-4-5-11(13(19)20)12(7-9)8-2-1-3-10(6-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： OGHMZFHWDLWYNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 316.0114063Da
• Monoisotopic Mass: 316.0114063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų